Cas no 1261553-48-3 (2-(Bromomethyl)-4-cyanoaniline)

• Product Name: 2-(Bromomethyl)-4-cyanoaniline
• CAS No: 1261553-48-3
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4982415
• Update Time: 2025-05-19

2-(Bromomethyl)-4-cyanoaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-cyanoaniline
• 3-(Bromomethyl)-4-aminobenzonitrile

• Inchi： 1S/C8H7BrN2/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3H,4,11H2
• InChI Key： ADSXQGIWCKEPJK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on 2-(Bromomethyl)-4-cyanoaniline

2-(Bromomethyl)-4-cyanoaniline (CAS No. 1261553-48-3): A Comprehensive Overview

The compound 2-(Bromomethyl)-4-cyanoaniline, identified by the CAS registry number CAS 1261553-48-3, is a significant organic compound with diverse applications in various fields of chemistry. This compound, also referred to as 4-cyano-N-(bromomethyl)aniline, is characterized by its unique structure, which includes a bromomethyl group attached to the amino group of the aniline moiety and a cyano group at the para position. This combination of functional groups makes it a versatile building block in organic synthesis and a valuable intermediate in the development of advanced materials.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-cyanoaniline in the synthesis of novel heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have employed this compound as a key precursor in the construction of pyrrole derivatives, which exhibit promising biological activities. The bromomethyl group serves as an excellent leaving group, enabling efficient substitution reactions that are critical in forming complex molecular architectures.

In addition to its role as a synthetic intermediate, CAS 1261553-48-3 has been explored for its potential in polymer chemistry. The cyano group imparts electron-withdrawing properties, making it suitable for the development of conductive polymers. Recent advancements in this area have demonstrated that polymers derived from this compound exhibit enhanced electrical conductivity and thermal stability, making them ideal candidates for use in flexible electronics and energy storage devices.

The synthesis of 2-(Bromomethyl)-4-cyanoaniline typically involves a multi-step process that begins with the bromination of an appropriate starting material. The reaction conditions are carefully optimized to ensure high yields and purity. Recent research has focused on developing environmentally friendly synthesis routes, such as using microwave-assisted techniques or catalytic systems that minimize waste and reduce energy consumption.

In terms of applications, this compound has found utility in the field of medicinal chemistry. Its ability to act as a chelating agent has been exploited in the design of metalloenzyme inhibitors, which are crucial for understanding and treating various diseases. Furthermore, its role as a ligand in coordination chemistry has led to the development of novel metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

The physical properties of CAS 1261553-48-3 are well-documented, with a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems. These properties enhance its versatility in different chemical processes and ensure its compatibility with a wide range of experimental conditions.

In conclusion, 2-(Bromomethyl)-4-cyanoaniline (CAS No. 1261553-48-3) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemical technologies.